(4-Methoxyphenyl)(4-(methylsulfonyl)piperidin-1-yl)methanone

• IUPAC Name: (4-methoxyphenyl)-(4-methylsulfonylpiperidin-1-yl)methanone
• InChI: InChI=1S/C14H19NO4S/c1-19-12-5-3-11(4-6-12)14(16)15-9-7-13(8-10-15)20(2,17)18/h3-6,13H,7-10H2,1-2H3
• InChI Key: GQNKVTQALSJATC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCC(CC2)S(=O)(=O)C
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol

Description

(4-Methoxyphenyl)(4-(methylsulfonyl)piperidin-1-yl)methanone, also known as MPMP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. MPMP is a ketone derivative of piperidine and has a molecular formula of C15H21NO4S.

Scientific Research Applications

Antimicrobial Activity

A study by Mallesha and Mohana (2014) synthesized new derivatives related to the compound and evaluated their in vitro antibacterial and antifungal activities. Some derivatives, like compounds 4b, 4g, and 5e, showed good antimicrobial activity against pathogenic bacterial and fungal strains, suggesting potential applications in antimicrobial therapies (Mallesha & Mohana, 2014).

Neuroprotective Activities

Zhong et al. (2020) designed and synthesized aryloxyethylamine derivatives, including a compound structurally similar to (4-Methoxyphenyl)(4-(methylsulfonyl)piperidin-1-yl)methanone. These compounds showed potential neuroprotective effects against glutamate-induced cell death, indicating their possible use as neuroprotective agents in the development of new anti-ischemic stroke agents (Zhong et al., 2020).

Synthesis and Characterization

Feng (2011) reported the synthesis of a novel compound closely related to (4-Methoxyphenyl)(4-(methylsulfonyl)piperidin-1-yl)methanone. This study provides insight into the synthesis process and the chemical characterization of such compounds, which is crucial for their application in various scientific fields (Feng, 2011).

Antiestrogenic Activity

Jones et al. (1979) conducted a study on compounds including derivatives of (4-Methoxyphenyl)(4-(methylsulfonyl)piperidin-1-yl)methanone, demonstrating potent antiestrogenic activity. This research provides insights into the potential therapeutic applications of these compounds in hormonal therapies (Jones et al., 1979).

Synthesis Process Research

Rui (2010) explored the synthesis of a compound related to (4-Methoxyphenyl)(4-(methylsulfonyl)piperidin-1-yl)methanone, providing valuable information on the production process, which is essential for the large-scale manufacture and application of these compounds in various scientific areas (Rui, 2010).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with alpha1-adrenergic receptors , which are a class of G-protein-coupled receptors. These receptors are known to play a significant role in various neurological conditions .

Mode of Action

It can be inferred that the compound interacts with its targets, possibly alpha1-adrenergic receptors , leading to changes in the cellular processes.

Biochemical Pathways

Compounds that interact with alpha1-adrenergic receptors can influence various biochemical pathways, leading to downstream effects .

Result of Action

Similar compounds have shown significant biological activities, such as antiviral, anti-inflammatory, and anticancer effects .